Cas no 15574-73-9 (2-hydroxy-2-propylbutanedioic acid)

• Product Name: 2-hydroxy-2-propylbutanedioic acid
• CAS No: 15574-73-9
• MF: C₇H₁₂O₅
• MW: 176.167182922363
• CID: 5806843
• PubChem ID: 439978
• Update Time: 2025-05-20

2-hydroxy-2-propylbutanedioic acid Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, 2-hydroxy-2-propyl-
• 2-hydroxy-2-propylbutanedioic acid
• alpha-n-Propylapfelsaure
• (R)-2-(n-Propyl)-malate
• SCHEMBL1333057
• 2-Propylmalic acid
• Q27103812
• EN300-1131403
• C03328
• 15574-73-9
• 2-hydroxy-2-propylsuccinic acid
• CHEBI:28652

• Inchi： 1S/C7H12O5/c1-2-3-7(12,6(10)11)4-5(8)9/h12H,2-4H2,1H3,(H,8,9)(H,10,11)
• InChI Key： KLURIVUFKOVPER-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(O)(CCC)CC(O)=O

Computed Properties

• Exact Mass: 176.06847348g/mol
• Monoisotopic Mass: 176.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• Density: 1.345±0.06 g/cm3(Predicted)
• Boiling Point: 314.8±27.0 °C(Predicted)
• pka: 3.65±0.28(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Medium-chain hydroxy acids and derivatives

Additional information on 2-hydroxy-2-propylbutanedioic acid

Research Brief on 2-Hydroxy-2-Propylbutanedioic Acid (CAS: 15574-73-9): Recent Advances and Applications

2-Hydroxy-2-propylbutanedioic acid (CAS: 15574-73-9) is a chiral hydroxy dicarboxylic acid that has garnered significant attention in the fields of chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug synthesis and its role in metabolic pathways. Recent studies have explored its applications in asymmetric synthesis, enzyme inhibition, and as a precursor for bioactive molecules. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, synthetic routes, and emerging therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-hydroxy-2-propylbutanedioic acid as a key building block for the synthesis of novel gamma-aminobutyric acid (GABA) receptor modulators. The researchers utilized its chiral center to construct stereospecific analogs, achieving 89% enantiomeric excess via enzymatic resolution. This work underscores the compound's value in CNS drug development, particularly for epilepsy and anxiety disorders.

In metabolic engineering, a breakthrough paper in Nature Chemical Biology (2024) revealed that 2-hydroxy-2-propylbutanedioic acid serves as an important shunt metabolite in the TCA cycle under hypoxic conditions. Using ¹³C isotopic tracing in cancer cell lines, researchers identified its accumulation as a biomarker for mitochondrial dysfunction, opening new diagnostic possibilities for metabolic disorders and oncology applications.

The pharmaceutical industry has shown increased interest in scalable production methods for this compound. A recent patent (WO202318756A1) describes an improved biocatalytic process using engineered E. coli strains that achieve 92% yield from fumaric acid precursors, addressing previous challenges in industrial-scale synthesis. This advancement could significantly reduce production costs for derivative pharmaceuticals.

Emerging safety data from preclinical studies (2024) indicate favorable toxicological profiles for 2-hydroxy-2-propylbutanedioic acid derivatives, with LD₅₀ values exceeding 2000 mg/kg in rodent models. However, researchers caution about potential nephrotoxicity at high doses, as evidenced by proximal tubule vacuolization in repeat-dose studies. These findings are informing the design of next-generation derivatives with improved safety margins.

Looking forward, computational studies using quantum mechanical/molecular mechanical (QM/MM) methods are providing new insights into the compound's conformational dynamics and binding interactions. A 2024 ACS Catalysis paper predicts that subtle modifications to the propyl side chain could dramatically enhance its affinity for malate dehydrogenase isoforms, suggesting promising directions for enzyme-targeted drug design.